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Compound of Interest

Compound Name: Sodium hexafluoroantimonate

Cat. No.: B100954 Get Quote

This guide provides essential safety information and troubleshooting for researchers, scientists,

and drug development professionals working with sodium hexafluoroantimonate.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with sodium hexafluoroantimonate?

A1: Sodium hexafluoroantimonate is harmful if swallowed or inhaled.[1][2] It causes serious

eye irritation. The toxicological properties of this material have not been fully investigated, but it

may cause respiratory and digestive tract irritation, and potential damage to the lungs, liver,

and kidneys. Long-term exposure may lead to bone and joint changes. It is also toxic to aquatic

life with long-lasting effects.[1][2]

Q2: What personal protective equipment (PPE) is required when handling sodium
hexafluoroantimonate?

A2: A comprehensive list of required PPE is detailed in the table below. At a minimum, users

should wear appropriate chemical safety goggles, protective gloves, and a lab coat.[3] All PPE

should be inspected for integrity before use.[4]

Q3: How should sodium hexafluoroantimonate be stored?

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong acids and strong oxidizing agents. The storage area
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should be accessible only to authorized personnel.

Q4: What are the signs and symptoms of exposure?

A4: Acute exposure can cause irritation to the skin, eyes, and respiratory tract. Ingestion can

lead to digestive tract burns, abdominal pain, and systemic toxic effects on the heart, liver, and

kidneys, potentially causing hypocalcemia. Chronic exposure may result in fluorosis,

characterized by weight loss, weakness, anemia, brittle bones, and stiff joints.

Q5: What is the proper disposal method for sodium hexafluoroantimonate waste?

A5: Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][5] Do not allow the product to enter drains.

Troubleshooting Guide
Issue: I have spilled a small amount of sodium hexafluoroantimonate powder in the

laboratory.

Solution:

Evacuate and Secure: Immediately alert others in the vicinity and evacuate the immediate

spill area.[6]

Assess the Spill: Determine the extent of the spill. For small spills (<1 L), trained personnel

may proceed with cleanup.[6] For larger spills, evacuate the lab and contact your institution's

emergency response team.[6]

Personal Protective Equipment: Before cleaning, ensure you are wearing the appropriate

PPE, including a respirator, chemical safety goggles, and heavy-duty gloves.[7]

Containment: Use a dry cleanup procedure and avoid generating dust.[1] Do not use water.

Cleanup: Carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container.

Decontamination: Clean the affected area thoroughly.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b100954?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13066&PLANT=d__ALF
https://www.chemicalbook.com/msds/sodium-hexafluoroantimonate.htm
https://www.benchchem.com/product/b100954?utm_src=pdf-body
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium_hydroxide.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium_hydroxide.pdf
https://chemistry.ucmerced.edu/sites/g/files/ufvvjh611/f/page/documents/ejm_sodium_hydroxide.pdf
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://store.apolloscientific.co.uk/storage/msds/PC6480_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of the waste material and any contaminated cleaning supplies according

to institutional and regulatory guidelines.

Issue: I believe I may have inhaled sodium hexafluoroantimonate dust.

Solution:

Move to Fresh Air: Immediately move to an area with fresh air.[5]

Seek Medical Attention: Call for medical assistance immediately. If breathing is difficult or

stops, qualified personnel should provide artificial respiration or oxygen.

Inform Responders: Inform the medical personnel about the chemical you were exposed to.

Provide them with the Safety Data Sheet (SDS) if possible.

Issue: The compound has come into contact with my skin or eyes.

Solution:

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical aid. A first treatment with

calcium gluconate paste may be recommended.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention from an

ophthalmologist.

Quantitative Data Summary
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Property Value Source

Appearance White to off-white solid powder [2][5]

Molecular Formula F6NaSb

Molecular Weight 258.72 g/mol

Solubility in Water Very soluble

Density 3.375 g/cm³ [5]

OSHA PEL (as Antimony) 0.5 mg/m³ TWA

Experimental Protocol: General Handling and
Weighing
This protocol outlines the basic steps for safely handling and weighing sodium
hexafluoroantimonate in a laboratory setting.

1. Preparation: a. Read and understand the Safety Data Sheet (SDS) for sodium
hexafluoroantimonate.[8] b. Ensure the work area is clean and free of clutter. c. Verify that a

chemical fume hood is available and functioning correctly. d. Locate the nearest safety shower

and eyewash station.[3] e. Assemble all necessary materials: sodium hexafluoroantimonate,

weigh boat or paper, spatula, and a labeled receiving vessel.

2. Personal Protective Equipment (PPE): a. Don a lab coat, ensuring it is fully buttoned. b.

Wear chemical safety goggles. c. Wear appropriate chemical-resistant gloves (e.g., nitrile).[6]

3. Handling Procedure (inside a chemical fume hood): a. Place a balance inside the chemical

fume hood or use a fume hood with a dedicated balance. b. Place the weigh boat on the

balance and tare it. c. Carefully open the sodium hexafluoroantimonate container. d. Using a

clean spatula, transfer the desired amount of powder to the weigh boat. Minimize the creation

of dust. e. Once the desired weight is achieved, securely close the primary container. f.

Carefully transfer the weighed powder to the receiving vessel. g. Clean the spatula and any

contaminated surfaces within the fume hood.
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4. Post-Handling: a. Tightly seal the receiving vessel. b. Clean the balance and the surrounding

work area in the fume hood. c. Properly dispose of the weigh boat and any other disposable

materials in the designated solid waste container. d. Remove gloves using the proper

technique and dispose of them.[6] e. Wash hands thoroughly with soap and water.[5][6]

Visualizations
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Caption: Workflow for handling a sodium hexafluoroantimonate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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